Cas no 169036-71-9 (1-(4-Fluorophenyl)-1H-pyrrole-2-carbaldehyde)

• Product Name: 1-(4-Fluorophenyl)-1H-pyrrole-2-carbaldehyde
• CAS No: 169036-71-9
• MF: C₁₁H₈FNO
• MW: 189.185726165771
• MDL: MFCD02664892
• CID: 905125
• PubChem ID: 3161845
• Update Time: 2025-05-27

1-(4-Fluorophenyl)-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluorophenyl)-1H-pyrrole-2-carbaldehyde
• 1-(4-Fluoro-phenyl)-1H-pyrrole-2-carbaldehyde
• 1-(4-fluorophenyl)pyrrole-2-carbaldehyde
• 1-(4-fluorophenyl)-2-formylpyrrole
• 1h-pyrrole-2-carboxaldehyde,1-(4-fluorophenyl)
• 1-(4-FLUOROPHENYL)-1H-PYRROLE-2-CARBOXALDEHYDE
• 1H-PYRROLE-2-CARBOXALDEHYDE, 1-(4-FLUOROPHENYL)-
• AMY14099
• DTXSID30390305
• 169036-71-9
• NCGC00325441-01
• SCHEMBL6052462
• JDANDWLVCIKGCA-UHFFFAOYSA-N
• EN300-6503210
• STK894797
• VS-07153
• CS-0135120
• AKOS000113760
• E76040
• MFCD02664892
• AB01320446-02
• SB62225
• BBL022082

• MDL： MFCD02664892
• Inchi： 1S/C11H8FNO/c12-9-3-5-10(6-4-9)13-7-1-2-11(13)8-14/h1-8H
• InChI Key： JDANDWLVCIKGCA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C=CC=C1C=O

Computed Properties

• Exact Mass: 189.05900
• Monoisotopic Mass: 189.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22A^2
• XLogP3: 2.2

Experimental Properties

• PSA: 22.00000
• LogP: 2.42890

1-(4-Fluorophenyl)-1H-pyrrole-2-carbaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 1-(4-Fluorophenyl)-1H-pyrrole-2-carbaldehyde

Comprehensive Overview of 1-(4-Fluorophenyl)-1H-pyrrole-2-carbaldehyde (CAS No. 169036-71-9)

1-(4-Fluorophenyl)-1H-pyrrole-2-carbaldehyde, with the CAS registry number 169036-71-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyrrole derivatives, which are known for their versatile applications in drug discovery and material science. The presence of a fluorophenyl group enhances its biochemical reactivity, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in developing antimicrobial agents and anti-inflammatory drugs, aligning with the growing demand for novel therapeutics.

The structural uniqueness of 1-(4-Fluorophenyl)-1H-pyrrole-2-carbaldehyde lies in its pyrrole-carbaldehyde backbone, which facilitates diverse chemical modifications. This feature is particularly relevant in the context of green chemistry, where sustainable synthesis methods are prioritized. Recent studies highlight its role in catalysis and ligand design, addressing the need for eco-friendly industrial processes. Additionally, its fluorine substitution contributes to improved metabolic stability, a key consideration in medicinal chemistry.

In the realm of material science, 1-(4-Fluorophenyl)-1H-pyrrole-2-carbaldehyde has shown promise in the development of organic semiconductors and photovoltaic materials. Its electron-rich pyrrole ring and aldehyde functionality enable precise tuning of electronic properties, catering to advancements in renewable energy technologies. This aligns with global trends toward sustainable energy solutions, a topic frequently searched by professionals and enthusiasts alike.

From a commercial perspective, the compound's high purity and custom synthesis options make it a sought-after reagent in contract research organizations (CROs). Its applications extend to flavor and fragrance industries, where subtle structural variations can yield unique aromatic profiles. The demand for such fine chemicals is rising, driven by innovations in consumer products and cosmetic formulations.

Safety and handling of 1-(4-Fluorophenyl)-1H-pyrrole-2-carbaldehyde adhere to standard laboratory protocols, emphasizing personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under typical conditions, its storage stability and compatibility with other reagents remain critical for optimal performance. These aspects are frequently queried in scientific forums and technical databases, reflecting user concerns about practical usage.

In summary, 1-(4-Fluorophenyl)-1H-pyrrole-2-carbaldehyde (CAS 169036-71-9) exemplifies the intersection of chemical innovation and industrial applicability. Its multifaceted roles in pharmaceuticals, materials, and specialty chemicals underscore its relevance in contemporary research. As scientific inquiries evolve, this compound continues to inspire breakthroughs across disciplines, answering pressing questions in healthcare and technology.